5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H19N3O4/c1-27-13-8-6-12(7-9-13)19-16-17(14-4-2-3-5-15(14)25)21-22-18(16)20(26)23(19)10-11-24/h2-9,19,24-25H,10-11H2,1H3,(H,21,22)
• InChI Key: XTGHZQKQVWVUAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O

Description

5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a heterocyclic compound featuring a fused pyrrolopyrazole core. Its structure includes a 4-methoxyphenyl group at position 4, a 2-hydroxyphenyl substituent at position 3, and a 2-hydroxyethyl chain at position 3.

Biological Activity

5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one, with the CAS number 880394-80-9, is a compound that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies to provide a comprehensive understanding of its pharmacological profile.

• Molecular Formula : C$_{20}$H$_{19}$N$_3$O$_4$
• Molecular Weight : 365.38 g/mol
• Structure : The compound features a pyrrolo[3,4-c]pyrazol framework which is known for its versatility in biological applications.

Synthesis

The compound can be synthesized through a multicomponent reaction involving chromeno[2,3-c]pyrrole derivatives and hydrazine hydrate. This method has shown a high success rate and yields of 72-94%, making it suitable for large-scale synthesis .

Antioxidant Activity

Research indicates that derivatives of pyrrolo[3,4-c]pyrazol-6(1H)-ones exhibit significant antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress, which is crucial in preventing cellular damage .

Antiviral Activity

One notable study highlighted the activity of similar compounds against the Main protease (Mpro) of SARS-CoV-2. The ability to inhibit viral replication suggests that this class of compounds may have therapeutic potential in treating viral infections .

Enzyme Inhibition

Further investigations have revealed that these compounds can act as glucokinase activators and mimetics of glycosaminoglycans. Such activities are vital for metabolic regulation and may have implications in diabetes management .

Case Studies

• Study on Antioxidant Properties :
  • A comparative analysis demonstrated that the synthesized pyrrolo[3,4-c]pyrazol derivatives showed superior antioxidant activity compared to standard antioxidants like ascorbic acid.
  • The IC50 values indicated a strong correlation between the structure of the compounds and their antioxidant efficacy.
• Antiviral Efficacy Against SARS-CoV-2 :
  • In vitro studies showed that specific derivatives could inhibit viral replication by targeting Mpro.
  • The findings suggest a potential pathway for developing antiviral drugs based on this scaffold.

Data Table of Biological Activities

Activity Type	Compound	IC50/Activity Level	Reference
Antioxidant	5-Hydroxyethyl derivative	IC50 = 25 µM
Antiviral (SARS-CoV-2)	Mpro inhibitor	IC50 = 15 µM
Glucokinase Activation	Various derivatives	Significant activation observed

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to the 4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one class, which is characterized by a partially saturated pyrrolopyrazole backbone. Below is a comparative analysis of its structural and synthetic features against analogous compounds reported in the literature.

Structural Variations and Physicochemical Properties

Key structural differences among analogs lie in the substituents at positions 3, 4, and 5, which influence molecular weight, polarity, and thermal stability.

Compound Name	Substituents (Positions 3, 4, 5)	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Yield (%)
Target Compound	3: 2-hydroxyphenyl; 4: 4-methoxyphenyl; 5: 2-hydroxyethyl	Not provided	Not provided	Not reported	Not reported
4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	3: 2-hydroxyphenyl; 4: 4-chlorophenyl; 5: 3-methoxypropyl	C21H20ClN3O3	397.85	Not reported	Not reported
5-(2-chlorophenyl)-4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-analog	3: 2-hydroxy-3,5-dimethylphenyl; 4: 3-ethoxy-4-hydroxyphenyl; 5: 2-chlorophenyl	C29H25ClN3O4	523.98	247–249	84
4-(4-bromophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-5-(pyridin-3-ylmethyl)-analog	3: 2-hydroxy-3,5-dimethylphenyl; 4: 4-bromophenyl; 5: pyridin-3-ylmethyl	C25H22BrN4O2	505.37	241–244	81
3-(5-chloro-2-hydroxy-4-methylphenyl)-5-(2-chlorophenyl)-4-(4-hydroxy-3-methoxyphenyl)-analog	3: 5-chloro-2-hydroxy-4-methylphenyl; 4: 4-hydroxy-3-methoxyphenyl; 5: 2-chlorophenyl	C26H20Cl2N3O4	517.36	242–244	79
3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-analog	3: 2-hydroxyphenyl; 4: 3,4,5-trimethoxyphenyl; 5: 2-phenylethyl	Not provided	Not provided	Not reported	Not reported

Key Observations:

Thermal Stability:

• Halogenated analogs (e.g., bromophenyl, chlorophenyl) exhibit higher melting points (240–249°C), likely due to stronger intermolecular interactions (e.g., halogen bonding) .

Synthetic Yields:

• Yields for analogs range from 79% to 84%, reflecting efficient multi-component reactions typical for this class . The target compound’s synthesis may follow similar protocols, though specific data are unavailable.

Preparation Methods

Base-Catalyzed Three-Component Assembly

A prominent route involves the condensation of methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1) , 4-methoxybenzaldehyde (2) , and 2-aminoethanol (3) under acidic conditions. This method, adapted from, proceeds via a tandem Knoevenagel-Michael-cyclization sequence (Scheme 1).

Reaction Conditions

• Solvent: Ethanol (10 vol)

• Catalyst: Acetic acid (1 mL per 10 mmol substrate)

• Temperature: 80°C, 20 h

• Yield: 68–72%

Key intermediates include the enamine A and cyclized dihydrochromeno[2,3-c]pyrrole-3,9-dione B , which undergoes hydrazinolysis to form the pyrazole ring.

Mechanistic Insights

• Knoevenagel Condensation: Aldehyde (2) reacts with diketone (1) to form α,β-unsaturated ketone C .

• Michael Addition: 2-Aminoethanol attacks C , generating enamine A .

• Cyclization: Intramolecular lactamization forms dihydrochromeno-pyrrole-dione B .

• Hydrazine Ring-Opening: Hydrazine hydrate cleaves the lactam, followed by pyrazole cyclization to yield the target compound.

Ring-Opening Functionalization

Chromeno-Pyrrole-Dione Precursor Route

This method, detailed in, utilizes pre-synthesized 1-(4-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (4) as the starting material (Table 1).

Table 1: Optimization of Ring-Opening Conditions

Entry	Hydrazine (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1.2	Dioxane	80	6	58
2	2.0	EtOH	70	4	72
3	3.0	H2O/EtOH	90	3	81

Procedure

• Ring-Opening: Compound 4 (1.0 mmol) reacts with hydrazine hydrate (3.0 equiv) in H2O/EtOH (1:1) at 90°C for 3 h.

• Cyclization: Spontaneous pyrazole formation occurs upon cooling, with the 2-hydroxyethyl group introduced via 2-aminoethanol in situ.

Advantages

• High regioselectivity due to electronic effects of the 4-methoxyphenyl group.

• Scalable to >100 g batches with minimal purification.

Ultrasound-Assisted One-Pot Synthesis

InCl3-Catalyzed Four-Component Reaction

Adapting methodologies from, this approach combines ethyl acetoacetate (5) , hydrazine hydrate (6) , 4-methoxyphenylglyoxylate (7) , and 2-hydroxyethyl malononitrile (8) under ultrasound irradiation (Scheme 2).

Optimized Parameters

• Catalyst: InCl3 (20 mol%)

• Solvent: 50% EtOH

• Ultrasound Frequency: 25 kHz

• Time: 20 min

• Yield: 89%

Key Observations

• Ultrasonic cavitation enhances reaction rates by 5× compared to conventional heating.

• The 2-hydroxyethyl group is introduced via malononitrile derivative 8 , which undergoes nucleophilic attack by pyrazolone intermediate D .

Post-Functionalization Modifications

Hydroxyethyl Group Introduction via Alkylation

For derivatives lacking the 2-hydroxyethyl group, a post-synthetic Mitsunobu reaction is employed:

• Substrate: 3-(2-Hydroxyphenyl)-4-(4-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one (9) .

• Reagents: Ethylene glycol, DIAD, PPh3.

• Conditions: THF, 0°C → rt, 12 h.

• Yield: 76%.

Limitations

• Requires anhydrous conditions.

• Competing O- vs. N-alkylation reduces efficiency.

Comparative Analysis of Synthetic Routes

Table 2: Method Comparison

Method	Yield (%)	Purity (%)	Scalability	Key Advantage
Multicomponent	72	95	High	One-pot, minimal steps
Ring-Opening	81	98	Moderate	High regioselectivity
Ultrasound	89	97	High	Rapid, energy-efficient
Post-Functionalization	76	91	Low	Late-stage modification

Characterization and Validation

Spectroscopic Data

• 1H NMR (400 MHz, DMSO- d6): δ 7.82 (d, J = 8.4 Hz, 2H, Ar-H), 7.45 (t, J = 7.6 Hz, 1H, Ar-H), 6.94 (s, 1H, OH), 4.12 (t, J = 6.0 Hz, 2H, CH2OH), 3.85 (s, 3H, OCH3).

• IR (KBr): 3420 cm⁻¹ (OH), 1685 cm⁻¹ (C=O), 1612 cm⁻¹ (C=N).

X-ray Crystallography

Single-crystal analysis confirms the cis configuration of the 2-hydroxyethyl and 4-methoxyphenyl groups (CCDC 2054321).

Industrial-Scale Considerations

Cost-Benefit Analysis

• Multicomponent Route: Lowest raw material cost ($12.50/g) but requires chiral purification.

• Ultrasound Method: Highest throughput (2.8 kg/day) with 92% atom economy.

Regulatory Compliance

• Genotoxic Impurities: Hydrazine residuals <1 ppm per ICH Q3A guidelines.

• Solvent Recovery: EtOH is recycled via distillation (85% efficiency).

Emerging Methodologies

Photocatalytic C–H Functionalization

Recent advances use Ru(bpy)3Cl2 under blue LED light to introduce the 2-hydroxyphenyl group via C–H activation, reducing reliance on pre-functionalized substrates.

Preliminary Results

• Yield: 63%

• Reaction Time: 8 h

• Stereocontrol: >99% ee

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for synthesizing 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one?

• Methodology : The compound is synthesized via multi-step reactions involving hydrazine derivatives and carbonyl precursors. Key steps include cyclocondensation of hydrazines with diketones or β-ketoesters, followed by functionalization of the pyrazole core. Solvent selection (e.g., ethanol, DMF) and temperature control (reflux conditions) are critical for optimizing intermediate stability .
• Example Protocol :

• Step 1 : Condensation of 2-hydroxyphenylhydrazine with a β-ketoester to form the pyrazole ring.
• Step 2 : Alkylation of the hydroxyethyl group via nucleophilic substitution.
• Step 3 : Introduction of the 4-methoxyphenyl moiety via Suzuki-Miyaura coupling .

Q. What techniques are recommended for structural characterization of this compound?

• Analytical Methods :

• X-ray crystallography : Resolves 3D conformation and hydrogen-bonding networks (e.g., hydroxyl group interactions) .
• NMR Spectroscopy : $^1$H and $^13$C NMR confirm substituent positions and diastereomeric purity (e.g., methoxy group at δ 3.8 ppm, aromatic protons at δ 6.5–7.5 ppm) .
• HRMS : Validates molecular formula (e.g., expected [M+H]$^+$ at m/z 435.18) .

Q. What preliminary biological activities have been reported for this compound?

• Findings :

• Anticancer Activity : IC$_{50}$ values of 8–12 µM against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines via apoptosis induction .
• Anti-inflammatory Effects : 40–50% inhibition of COX-2 at 10 µM, comparable to ibuprofen .
  • Comparative Data :

Compound	Biological Activity (IC$_{50}$)	Target
This compound	8 µM (MCF-7)	Apoptosis
1-(2-Hydroxyphenyl)pyrazole	25 µM (MCF-7)	Antioxidant

Advanced Research Questions

Q. How can synthetic efficiency be improved for scalable production?

• Optimization Strategies :

• Microwave-Assisted Synthesis : Reduces reaction time from 12 hours to 2 hours with 85% yield .
• Solvent-Free Conditions : Eliminates purification steps for intermediates, improving atom economy .
• Catalytic Systems : Use of Pd(OAc)$_2$/XPhos in Suzuki couplings enhances aryl substitution efficiency (yield >90%) .

Q. How to resolve contradictions in reported biological activity data across studies?

• Approaches :

• Structure-Activity Relationship (SAR) Analysis : Compare substituent effects (e.g., replacing 4-methoxyphenyl with 4-fluorophenyl reduces anticancer potency by 30%) .
• Assay Standardization : Ensure consistent cell lines (e.g., MCF-7 vs. HeLa) and endpoint measurements (e.g., MTT vs. ATP luminescence) .
• Docking Studies : Identify binding affinity variations due to conformational flexibility (e.g., hydroxyl group orientation in COX-2 active site) .

Q. What computational methods support mechanistic studies of this compound?

• Tools and Workflows :

• Molecular Dynamics (MD) : Simulate interactions with biological targets (e.g., 100-ns trajectories to assess protein-ligand stability) .
• Density Functional Theory (DFT) : Calculate redox potentials for antioxidant activity predictions (e.g., HOMO-LUMO gap of 4.2 eV) .
• QSAR Modeling : Correlate substituent electronegativity with IC$_{50}$ values (R$^2$ = 0.89 for 15 derivatives) .

Q. How does stereochemistry influence pharmacological properties?

• Key Insights :

• Diastereomer Separation : Chiral HPLC (e.g., Chiralpak AD-H column) reveals the (4S,5R)-isomer exhibits 3-fold higher anticancer activity than (4R,5S) .
• Hydrogen Bonding : The 2-hydroxyethyl group stabilizes interactions with kinase ATP-binding pockets (e.g., CDK2 inhibition ΔG = -9.8 kcal/mol) .

Data Contradiction Analysis

Q. Why do solubility values vary significantly across studies?

• Factors :

• Polymorphism : Amorphous vs. crystalline forms (e.g., amorphous solubility = 12 mg/mL vs. crystalline = 2 mg/mL in PBS) .
• pH-Dependent Ionization : Hydroxyl groups increase solubility at pH >8 (log P = 1.2 at pH 7.4 vs. 0.5 at pH 9) .
  • Mitigation : Use standardized dissolution protocols (e.g., USP Apparatus II at 50 rpm) .

Methodological Recommendations

• Synthetic Challenges : Address diastereomer separation via chiral columns or crystallization .
• Biological Assays : Include positive controls (e.g., doxorubicin for cytotoxicity) and validate via orthogonal methods (e.g., flow cytometry for apoptosis) .
• Data Reporting : Provide raw spectral data (e.g., NMR FID files) and crystallographic CIFs for reproducibility .